Cas no 137988-24-0 (Methyl 4-(cyanomethoxy)benzoate)

Methyl 4-(cyanomethoxy)benzoate is a versatile ester derivative featuring both cyano and methoxy functional groups, making it a valuable intermediate in organic synthesis. Its molecular structure, combining a benzoate core with a cyanomethoxy substituent, enables applications in pharmaceuticals, agrochemicals, and specialty chemicals. The compound exhibits favorable reactivity for further functionalization, such as hydrolysis or nucleophilic substitution, due to the presence of the ester and nitrile groups. Its stability under standard conditions and compatibility with common solvents enhance its utility in multistep synthetic routes. This compound is particularly useful in constructing complex molecules requiring precise control over electronic and steric properties.

Methyl 4-(cyanomethoxy)benzoate structure

137988-24-0 structure

Product Name:Methyl 4-(cyanomethoxy)benzoate

CAS No:137988-24-0

MF:C₁₀H₉NO₃

MW:191.183362722397

MDL:MFCD03848000

CID:1082615

PubChem ID:594916

Update Time:2025-10-13

Methyl 4-(cyanomethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(cyanomethoxy)benzoate
- 4-(cyanomethoxy)Benzoic acid methyl ester
- AC1LC5Y6
- AC1Q43HO
- ACMC-20mx1w
- Benzoic acid, 4-(cyanomethoxy)-, methyl ester
- Enamine_004644
- methyl 4-(cyanomethoxy)-benzoate
- methyl 4-cyanomethyloxybenzoate
- Methyl p-(cyanomethoxy)benzoate
- SureCN1249230
- MFCD03848000
- AP-906/13927465
- AKOS001050520
- HMS1407D02
- EN300-15451
- DTXSID50344188
- Z17300090
- CS-0235259
- SCHEMBL1249230
- Methyl4-(cyanomethoxy)benzoate
- Methyl 4-(cyanomethoxy)benzoate #
- DB-063224
- A1-32881
- 137988-24-0
- MDL： MFCD03848000
- Inchi： 1S/C10H9NO3/c1-13-10(12)8-2-4-9(5-3-8)14-7-6-11/h2-5H,7H2,1H3
- InChI Key： ISLSUSBRICMLQB-UHFFFAOYSA-N
- SMILES： O(CC#N)C1C=CC(C(=O)OC)=CC=1

Computed Properties

Exact Mass: 191.05827
Monoisotopic Mass: 191.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 59.3Å²

Experimental Properties

PSA: 59.32

Methyl 4-(cyanomethoxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B496815-5mg	methyl 4-(cyanomethoxy)benzoate	137988-24-0		5mg	$ 50.00	2022-06-07
TRC	B496815-10mg	methyl 4-(cyanomethoxy)benzoate	137988-24-0		10mg	$ 65.00	2022-06-07
TRC	B496815-50mg	methyl 4-(cyanomethoxy)benzoate	137988-24-0		50mg	$ 95.00	2022-06-07
Enamine	EN300-15451-0.05g	methyl 4-(cyanomethoxy)benzoate	137988-24-0	95.0%	0.05g	$91.0	2025-02-20
Enamine	EN300-15451-0.1g	methyl 4-(cyanomethoxy)benzoate	137988-24-0	95.0%	0.1g	$135.0	2025-02-20
Enamine	EN300-15451-0.25g	methyl 4-(cyanomethoxy)benzoate	137988-24-0	95.0%	0.25g	$194.0	2025-02-20
Enamine	EN300-15451-0.5g	methyl 4-(cyanomethoxy)benzoate	137988-24-0	95.0%	0.5g	$306.0	2025-02-20
Enamine	EN300-15451-1.0g	methyl 4-(cyanomethoxy)benzoate	137988-24-0	95.0%	1.0g	$392.0	2025-02-20
Enamine	EN300-15451-2.5g	methyl 4-(cyanomethoxy)benzoate	137988-24-0	95.0%	2.5g	$822.0	2025-02-20
Enamine	EN300-15451-5.0g	methyl 4-(cyanomethoxy)benzoate	137988-24-0	95.0%	5.0g	$1623.0	2025-02-20